Methyl vinyl ketone
Methyl vinyl ketone
Methyl vinyl ketone appears as a clear colorless liquid with a pungent odor. Flash point 20° F. May polymerize with the release of heat under exposure to heat or contamination. Less dense than water. Highly toxic by inhalation. Causes burns to skin, eyes and mucous membranes.
, also known as 2-butenone or acetyl ethylene, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. can be biosynthesized from but-1-ene and butan-2-one. Outside of the human body, can be found in a number of food items such as fireweed, german camomile, cupuaçu, and almond. This makes a potential biomarker for the consumption of these food products.
Buten-2-one is a methyl ketone that is butan-2-one with an unsaturation at position 3. It is a methyl ketone and an enone. It derives from a butan-2-one and a but-1-ene.
, also known as 2-butenone or acetyl ethylene, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. can be biosynthesized from but-1-ene and butan-2-one. Outside of the human body, can be found in a number of food items such as fireweed, german camomile, cupuaçu, and almond. This makes a potential biomarker for the consumption of these food products.
Buten-2-one is a methyl ketone that is butan-2-one with an unsaturation at position 3. It is a methyl ketone and an enone. It derives from a butan-2-one and a but-1-ene.
Brand Name:
Vulcanchem
CAS No.:
78-94-4
VCID:
VC0127299
InChI:
InChI=1S/C4H6O/c1-3-4(2)5/h3H,1H2,2H3
SMILES:
CC(=O)C=C
Molecular Formula:
C4H6O
Molecular Weight:
70.09 g/mol
Methyl vinyl ketone
CAS No.: 78-94-4
Reference Standards
VCID: VC0127299
Molecular Formula: C4H6O
Molecular Weight: 70.09 g/mol
CAS No. | 78-94-4 |
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Product Name | Methyl vinyl ketone |
Molecular Formula | C4H6O |
Molecular Weight | 70.09 g/mol |
IUPAC Name | but-3-en-2-one |
Standard InChI | InChI=1S/C4H6O/c1-3-4(2)5/h3H,1H2,2H3 |
Standard InChIKey | FUSUHKVFWTUUBE-UHFFFAOYSA-N |
SMILES | CC(=O)C=C |
Canonical SMILES | CC(=O)C=C |
Boiling Point | 179 °F at 760 mm Hg (EPA, 1998) 81.4 °C 81 °C 179°F |
Colorform | Colorless liquid |
Density | 0.8407 to 0.8636 at 68 to 77 °F (EPA, 1998) 0.8636 at 20 °C/4 °C; 0.8407 at 25 °C/4 °C Relative density (water = 1): 0.86 0.8407 |
Flash Point | 20 °F (EPA, 1998) 20 °F (-7 °C) (Closed cup) 30 °F (open cup) -7 °C c.c. 20°F |
Melting Point | 20 °F (EPA, 1998) FP: 20 °F = -7 °C = 266 deg K -7 °C 20°F |
Physical Description | Methyl vinyl ketone appears as a clear colorless liquid with a pungent odor. Flash point 20° F. May polymerize with the release of heat under exposure to heat or contamination. Less dense than water. Highly toxic by inhalation. Causes burns to skin, eyes and mucous membranes. COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. A clear colorless liquid with a pungent odor. |
Description | Methyl vinyl ketone appears as a clear colorless liquid with a pungent odor. Flash point 20° F. May polymerize with the release of heat under exposure to heat or contamination. Less dense than water. Highly toxic by inhalation. Causes burns to skin, eyes and mucous membranes. , also known as 2-butenone or acetyl ethylene, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. can be biosynthesized from but-1-ene and butan-2-one. Outside of the human body, can be found in a number of food items such as fireweed, german camomile, cupuaçu, and almond. This makes a potential biomarker for the consumption of these food products. Buten-2-one is a methyl ketone that is butan-2-one with an unsaturation at position 3. It is a methyl ketone and an enone. It derives from a butan-2-one and a but-1-ene. |
Shelf Life | POLYMERIZES ON STANDING |
Solubility | greater than or equal to 100 mg/mL at 72° F (NTP, 1992) Easily sol in methanol, ethanol, ether, acetone, glacial acetic acid; slightly sol in hydrocarbons. Slightly soluble in carbon tetrachloride; soluble in benzene Solubility in water: good |
Synonyms | 1-Buten-3-one; 2-Butenone; 3-Oxo-1-butene; 3-Oxobutene; Methyl Vinyl Ketone; NSC 4853; Vinyl Methyl Ketone; MVK |
Vapor Density | 2.41 (EPA, 1998) (Relative to Air) 2.41 (Air = 1) Relative vapor density (air = 1): 2.4 2.41 |
Vapor Pressure | 86 mm Hg at 72 °F ; 276 mm Hg at 124° F; 661 mm Hg at 167° F (NTP, 1992) 152 mm Hg at 25 °C (est) Vapor pressure, kPa at 25 °C: 11 86 mmHg at 72°F |
PubChem Compound | 6570 |
Last Modified | Nov 11 2021 |
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